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Compound of Interest

Compound Name: Niperotidine

Cat. No.: B042182

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Niperotidine, an investigational histamine H2-receptor antagonist. Adherence to these
procedures is vital to ensure personnel safety, environmental protection, and regulatory
compliance. Niperotidine was withdrawn from human trials due to observations of liver
damage, highlighting the need for cautious handling and disposal. As an investigational
compound, it should be treated as potentially hazardous waste unless determined otherwise by
a qualified professional.

Niperotidine: Key Data for Handling and Disposal

The following table summarizes essential data for Niperotidine, relevant to its safe handling

and disposal.
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Property Value Citation(s)

(2)-N1-[(2H-1,3-Benzodioxol-5-
yl)methyl]-N'1-{2-[({5-

Chemical Name [(dimethylamino)methyl]furan- [1]
2-yl}methyl)sulfanyl]ethyl}-2-
nitroethene-1,1-diamine

CAS Number 84845-75-0 [1]
Molecular Formula C20H26N405S [1]
Molar Mass 434.51 g/mol [1]

Not specified in provided
Appearance results; typically a solid powder

for research compounds.

Solubility Soluble in DMSO (100 mg/mL)  [2]

Storage Store at -20°C

Withdrawn from human trials

due to liver damage. Treat as a
Known Hazards )

potentially hazardous

substance.

Investigational drug; not
approved for medical use.
Disposal is governed by
regulations for research

Regulatory Status chemicals and pharmaceutical
waste, such as the Resource
Conservation and Recovery
Act (RCRA) in the United
States.

Experimental Protocols: Standard Disposal
Procedure for Niperotidine
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The following protocol is a general guideline based on best practices for the disposal of
investigational pharmaceutical compounds. It is mandatory to consult with your institution's
Environmental Health and Safety (EHS) department to ensure compliance with local, state, and
federal regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Niperotidine.

e Conduct all handling and preparation for disposal in a well-ventilated area, preferably within
a chemical fume hood to avoid inhalation of any dust or aerosols.

2. Waste Identification and Segregation:

» Niperotidine waste must be segregated from general laboratory trash.

e This includes:

o Expired or unused pure Niperotidine.

o Contaminated materials such as weighing boats, pipette tips, and gloves.

o Solutions containing Niperotidine.

o Empty containers that held Niperotidine.

3. Waste Collection and Labeling:

o Collect all Niperotidine waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

e The label should include:

o The words "Hazardous Waste".

o The full chemical name: "Niperotidine".
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The CAS number: "84845-75-0".

[e]

o

An indication of the hazards (e.g., "Toxic," "Handle with Caution").

[¢]

The name of the principal investigator and the laboratory contact information.

The accumulation start date.

[¢]

4. Storage of Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area that
is secure and away from incompatible materials.

e The storage area should be clearly marked.
5. Disposal Request and Pickup:

e Once the waste container is full or the accumulation time limit is reached (as per institutional
policy), submit a hazardous waste pickup request to your institution's EHS department.

e Do not attempt to dispose of Niperotidine down the drain or in regular trash.
6. Decontamination of Work Surfaces:

» After handling and packaging Niperotidine for disposal, thoroughly decontaminate all work
surfaces with an appropriate cleaning agent.

Logical Workflow for Niperotidine Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Niperotidine.
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Caption: Workflow for the safe disposal of Niperotidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Niperotidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042182#niperotidine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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